Cas no 344314-18-7 (2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho2,3-D1,3dioxol-5-ol)

• Product Name: 2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho2,3-D1,3dioxol-5-ol
• CAS No: 344314-18-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5730406
• Update Time: 2025-07-08

2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho2,3-D1,3dioxol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho[2,3-d][1,3]dioxol-5-ol
• Naphtho[2,3-d]-1,3-dioxol-5-ol, 3a,4,9,9a-tetrahydro-2,2-dimethyl-
• 2,2-dimethyl-3a,4,9,9a-tetrahydrobenzo[f][1,3]benzodioxol-5-ol
• 344314-18-7
• DTXSID30966564
• 2,2-Dimethyl-3a,4,9,9a-tetrahydro-2H-naphtho[2,3-d][1,3]dioxol-5-ol
• EINECS 257-722-6
• cis-3a,4,9,9a-Tetrahydro-2,2-dimethylnaphtho(2,3-d)-1,3-dioxol-5-ol
• 52187-19-6
• 2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho2,3-D1,3dioxol-5-ol

• Inchi： 1S/C13H16O3/c1-13(2)15-11-6-8-4-3-5-10(14)9(8)7-12(11)16-13/h3-5,11-12,14H,6-7H2,1-2H3
• InChI Key： VHQZRMCDYDICCK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2CC3C=CC=C(C=3CC12)O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho2,3-D1,3dioxol-5-ol

2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho[2,3-D]1,3dioxol-5-ol: A Comprehensive Overview

2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho[2,3-D]1,3dioxol-5-ol, also known by its CAS Registry Number 344314-18-7, is a complex organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of tetralin derivatives and features a fused bicyclic system with a dioxolane ring. Its structure is characterized by a naphthoquinone skeleton with specific substituents that confer it with distinct chemical and biological properties.

The molecular formula of 2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho[2,3-D]1,3dioxol-5-ol is C₁₆H₁₈O₃, and its molecular weight is approximately 266.3 g/mol. The compound exhibits a melting point of around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for various synthetic applications in the pharmaceutical and chemical industries.

Recent studies have highlighted the potential of CAS No. 344314-18-7 as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antioxidants and anti-inflammatory agents due to its ability to scavenge free radicals and modulate inflammatory pathways. Additionally, the compound has shown promise in the field of drug delivery systems, where its structural features allow for the design of targeted drug carriers with enhanced bioavailability.

The synthesis of 2,2-Dimethyl-3a,4,9,9a-tetrahydronaphtho[2,3-D]1,3dioxol-5-ol typically involves multi-step reactions starting from readily available starting materials such as naphthalene derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug discovery.

In terms of applications, CAS No. 344314-18-7 has found utility in the development of agrochemicals due to its ability to inhibit specific enzymes involved in plant growth regulation. Furthermore, its use as an intermediate in the synthesis of advanced materials such as polymeric composites has been reported in recent literature.

The environmental impact of 2,2-Dimethyl-3a,4,9,a-tetrahydronaphtho[2,D]1,dioxol5ol has also been a subject of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly. This aligns with current global efforts to develop eco-friendly chemical compounds.

In conclusion,CAS No. 344314-187, or2,D-dimethyl,tetrahydronaphthodioxolan5ol, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable physicochemical properties make it an invaluable tool for researchers aiming to develop innovative solutions in medicine,
agriculture,
and materials science.
As ongoing research continues to uncover new facets of this compound,
its role in advancing technological frontiers is expected to grow significantly.